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Introduction
The Thorium-229 (²²⁹Th) nucleus possesses a unique property: an exceptionally low-energy

isomeric excited state, making it accessible to laser excitation. This feature has positioned

²²⁹Th, particularly in its triply-charged state (²²⁹Th³⁺), as a leading candidate for the

development of a next-generation optical clock, or "nuclear clock".[1][2] Such a clock promises

unprecedented precision, potentially enabling new probes for fundamental physics, including

searches for dark matter and temporal variations in fundamental constants.[1][3]

To perform the high-resolution spectroscopy required for a nuclear clock, the ions must be

confined and cooled to extremely low temperatures to minimize Doppler broadening.[4][5]

While ²²⁹Th³⁺ can be directly laser cooled, its complex hyperfine structure makes this process

challenging.[5][6] Sympathetic cooling offers a more convenient and effective solution.[5] This

technique employs a second, easily laser-coolable ion species (a "coolant" ion) that is trapped

alongside the ²²⁹Th³⁺ (the "logic" ion). Through their mutual Coulomb interaction, the cold

coolant ions extract thermal energy from the logic ions, reducing their temperature to the

millikelvin range.[4][7]

This document provides detailed protocols and data for the sympathetic cooling of ²²⁹Th³⁺ ions

using Strontium-88 (⁸⁸Sr⁺) as the coolant ion within a linear Paul trap, a method successfully

demonstrated in several leading experiments.[6][8][9] The techniques described are
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foundational for research in nuclear metrology and quantum information science. For

professionals in drug development, the underlying technologies in ion trapping, manipulation,

and ultra-sensitive spectroscopy are related to advanced mass spectrometry and analytical

methods, highlighting how progress in fundamental physics can spur innovation across

scientific disciplines.

Principle of Sympathetic Cooling
Sympathetic cooling in a Paul trap relies on the Coulomb interaction between two co-trapped

ion species. The process can be broken down as follows:

Trapping: Both the logic ions (²²⁹Th³⁺) and coolant ions (e.g., ⁸⁸Sr⁺) are confined by the

dynamic radiofrequency (RF) electric fields of a Paul trap.

Direct Laser Cooling: The coolant ion is chosen for its simple electronic structure, which

allows for efficient, continuous laser cooling. Lasers tuned slightly below a strong dipole

transition irradiate the coolant ions. Due to the Doppler effect, ions moving toward the laser

are preferentially excited, leading to a net loss of momentum and a reduction in kinetic

energy. A second "repumper" laser is often needed to prevent the ion from falling into a dark

state.

Coulomb Coupling: Within the trap, the ions interact strongly via the long-range Coulomb

force. This coupling allows for the transfer of kinetic energy from the hot logic ions to the

cold, laser-damped coolant ions.

Thermal Equilibrium: The continuous removal of energy from the coolant ions serves as a

heat sink for the entire system. The process continues until the logic ions reach thermal

equilibrium with the coolant ions, achieving temperatures in the millikelvin range.

Coulomb Crystallization: At these low temperatures, the mutual Coulomb repulsion

dominates the ions' thermal motion, forcing them into a stable, ordered structure known as a

Coulomb crystal.[6] The heavier Th³⁺ ions typically form a core surrounded by the lighter Sr⁺

ions, with the absence of fluorescence from the thorium ions appearing as dark voids in the

crystal.[10][11]

A key factor for efficient cooling is a close charge-to-mass ratio between the two ion species,

which ensures strong spatial overlap and coupling within the trap.[4][6] The ratio for ²²⁹Th³⁺
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(~76.3 u/e) is favorably close to that of ⁸⁸Sr⁺ (~88 u/e).[12]

Data Presentation
Quantitative data from cited experiments are summarized below for reference and experimental

design.

Table 1: Properties of Ions for Sympathetic Cooling

Property Logic Ion (²²⁹Th³⁺) Coolant Ion (⁸⁸Sr⁺)

Mass (amu) ~229.03 ~87.91

Charge State +3 +1

Charge-to-Mass Ratio (u/e) ~76.3 ~88.0

Key Spectroscopy

Wavelengths
690 nm, 984 nm[4][13] N/A

| Nuclear Spin (I) | 5/2[6] | 0[12] |

Table 2: Typical Laser Parameters for ⁸⁸Sr⁺ Coolant Ions

Parameter Wavelength Purpose Typical Linewidth

Cooling Laser 422 nm

Drives the primary
S_1/2 → P_1/2
cooling transition.
[12]

~20 MHz[13]

| Repumper Laser | 1092 nm | Prevents population trapping in the metastable D_3/2 state.[13] |

N/A |

Table 3: Key Experimental Parameters and Results
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Parameter Typical Value / Result Reference

Th³⁺ Source
²³³U α-recoil source or
laser ablation.

[1][6]

Initial Th³⁺ Kinetic Energy

(recoil source)
Up to 84 keV [6][7]

Pre-cooling Method (recoil

source)

Helium buffer-gas stopping

cell.
[6][7]

Total Energy Reduction ~11 orders of magnitude. [4][6][7]

Final Ion Temperature Millikelvin range. [7]

Achieved Trapping Lifetime Several hundred seconds. [1]

| Required Vacuum Conditions | Ultra-high vacuum (UHV), often achieved with cryogenic traps.

|[12] |

Experimental Workflows and Protocols
The following sections provide detailed methodologies for the key stages of the experiment.

Experimental Setup Overview
A typical apparatus consists of an ultra-high vacuum system housing a linear Paul trap.[6] The

system includes separate ion sources for ²²⁹Th³⁺ and ⁸⁸Sr⁺, ion optics for guiding and mass

filtering, and multiple laser systems for cooling and spectroscopy.[4][8][12] Cryogenic cooling of

the trap is often employed to achieve the long storage times necessary for precision

measurements.[2][14]
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Caption: Experimental workflow for trapping and sympathetic cooling of ²²⁹Th³⁺ ions.
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Protocol 1: Thorium-229 Ion Generation and Loading
This protocol describes two common methods for producing ²²⁹Th³⁺ ions.

Method A: Alpha Recoil Source

Source Preparation: A thin layer of Uranium-233 (²³³U) is deposited onto a substrate. ²³³U

decays via alpha emission, producing ²²⁹Th recoil ions.[6][7]

Ion Ejection: The recoil ions are ejected from the source with high kinetic energy (up to 84

keV).[6]

Energy Dissipation: The high-energy ions are directed into a buffer-gas stopping cell filled

with high-purity helium at a pressure of 10³–10⁴ Pa. Collisions with helium atoms thermalize

the ions. The 3+ charge state is stable against charge exchange with helium.[6]

Extraction: The thermalized ions are extracted from the cell using a radiofrequency

quadrupole (RFQ) and guided towards the Paul trap.[12]

Mass Selection: A Quadrupole Mass Separator (QMS) is used to filter the ion beam,

selecting only ions with the correct charge-to-mass ratio for ²²⁹Th³⁺ to be injected into the

trap.[2][12]

Method B: Laser Ablation

Target Preparation: A solid target, such as thorium nitrate or thorium fluoride, is placed in the

vacuum chamber near the trap.[1][15]

Ablation: A pulsed laser (e.g., Nd:YAG) is focused onto the target, creating a plasma plume

containing various ion species and charge states.[15]

Ion Guidance: Ion optics guide the ablated ions toward the trap.

Mass Selection: As with the recoil source, a QMS can be used to ensure only ²²⁹Th³⁺ is

loaded. Alternatively, mass selection can be performed in-trap by manipulating voltages to

eject unwanted species.
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Loading Optimization: Optimize ion yield and purity by adjusting laser pulse energy, trap

endcap voltages, and loading time.[1]

Protocol 2: Coolant Ion Generation and Loading
Source: ⁸⁸Sr⁺ ions are typically produced either by laser ablation of a solid strontium target

or by heating an atomic oven containing strontium metal.[8][12]

Guidance and Selection: The generated ions are guided and passed through a second QMS

to select for the ⁸⁸Sr⁺ isotope.[12]

Loading: The purified ⁸⁸Sr⁺ ion beam is directed into the Paul trap, often from the opposite

end to the thorium source.[12]

Protocol 3: Sympathetic Cooling Procedure
Trap Loading Sequence: Load the Paul trap with both ⁸⁸Sr⁺ and ²²⁹Th³⁺ ions. The optimal

number of ions depends on the experiment, but small crystals of tens to a few hundred ions

are common.[6]

Laser Cooling of ⁸⁸Sr⁺:

Align the 422 nm cooling laser and 1092 nm repumper laser to overlap with the ion cloud

in the trap center.

Set the 422 nm laser to a frequency slightly red-detuned from the S_1/2 → P_1/2

transition.

During initial Th³⁺ loading, the cooling laser frequency can be shifted further to the red for

a few seconds to minimize ion loss and improve trapping efficiency.[4]

Initiate Sympathetic Cooling: The continuous laser cooling of the ⁸⁸Sr⁺ cloud will

sympathetically cool the co-trapped ²²⁹Th³⁺ ions via Coulomb collisions. The process is self-

initiating once both species are trapped and the cooling lasers are active.

Crystal Formation: As the ions cool, they will undergo a phase transition into a Coulomb

crystal. This is the primary indication of successful sympathetic cooling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1194898#sympathetic-cooling-of-thorium-229-ions-
in-a-paul-trap]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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